Cas no 1657004-85-7 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole)

• Product Name: 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
• CAS No: 1657004-85-7
• MF: C₉H₁₆BN₃O₂
• MW: 209.053241729736
• MDL: MFCD31637741
• CID: 5058600
• PubChem ID: 130602139
• Update Time: 2026-02-28

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triazole
• 1657004-85-7
• 2H-1,2,3-Triazole,2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0096938
• (2-METHYL-2H-1,2,3-TRIAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 2H-1,2,3-Triazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-234027
• Z2197020512
• MFCD31637741
• DB-192982
• D75807
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3-triazole
• 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole

• MDL： MFCD31637741
• Inchi： 1S/C9H16BN3O2/c1-8(2)9(3,4)15-10(14-8)7-6-11-13(5)12-7/h6H,1-5H3
• InChI Key： FQPOORRQYDHPSV-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 209.1335569g/mol
• Monoisotopic Mass: 209.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole

Introduction to 2-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-2H-1,2,3-Triazole (CAS No. 1657004-85-7)

The compound 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole, identified by the CAS number 1657004-85, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of this compound is characterized by a triazole ring system with a methyl substituent at position 2 and a dioxaborolane moiety at position 4. The presence of the dioxaborolane group introduces interesting electronic and steric properties to the molecule. Recent studies have highlighted the importance of such structures in boron-based materials and their role in advanced chemical synthesis.

One of the key areas where this compound has shown promise is in the field of click chemistry. The triazole ring is a common motif in click reactions due to its stability and reactivity under specific conditions. The integration of the dioxaborolane group into this structure opens up new possibilities for cross-coupling reactions and functional material design.

In terms of synthesis, researchers have developed efficient methods to construct this compound using transition metal catalysts and modular building blocks. These methods have been optimized to achieve high yields and selectivity, making it feasible for large-scale production in both academic and industrial settings.

The physical properties of this compound are also worth noting. It exhibits good thermal stability and solubility in common organic solvents such as dichloromethane and tetrahydrofuran. These characteristics make it suitable for use in various chemical transformations and material fabrication processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the dioxaborolane group significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic attacks.

In conclusion, the compound 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-yl)- (CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No.